Cas no 2138534-67-3 (5-(Dimethylphosphoryl)-2-methylbenzene-1-sulfonyl chloride)

• Product Name: 5-(Dimethylphosphoryl)-2-methylbenzene-1-sulfonyl chloride
• CAS No: 2138534-67-3
• MF: C₉H₁₂ClO₃PS
• MW: 266.681541442871
• CID: 6154619
• PubChem ID: 165963084
• Update Time: 2025-05-25

5-(Dimethylphosphoryl)-2-methylbenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-1153359
• 2138534-67-3
• 5-(dimethylphosphoryl)-2-methylbenzene-1-sulfonyl chloride
• 5-(Dimethylphosphoryl)-2-methylbenzene-1-sulfonyl chloride

• Inchi： 1S/C9H12ClO3PS/c1-7-4-5-8(14(2,3)11)6-9(7)15(10,12)13/h4-6H,1-3H3
• InChI Key： ZHBVLCJMPRKFCB-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C)C=CC(=C1)P(C)(C)=O)(=O)=O

Computed Properties

• Exact Mass: 265.9933301g/mol
• Monoisotopic Mass: 265.9933301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 59.6Ų

Additional information on 5-(Dimethylphosphoryl)-2-methylbenzene-1-sulfonyl chloride

Comprehensive Overview of 5-(Dimethylphosphoryl)-2-methylbenzene-1-sulfonyl chloride (CAS No. 2138534-67-3)

5-(Dimethylphosphoryl)-2-methylbenzene-1-sulfonyl chloride (CAS No. 2138534-67-3) is a highly specialized organophosphorus compound with significant applications in pharmaceutical intermediates and fine chemical synthesis. This compound features a unique sulfonyl chloride functional group, which makes it a versatile reagent for nucleophilic substitution reactions. Its dimethylphosphoryl moiety further enhances its reactivity, enabling its use in advanced catalytic processes and material science research.

In recent years, the demand for sulfonyl chloride derivatives like 5-(Dimethylphosphoryl)-2-methylbenzene-1-sulfonyl chloride has surged due to their role in drug discovery and bioconjugation. Researchers are increasingly exploring its potential in proteomics and biomarker labeling, aligning with the growing interest in precision medicine. The compound’s ability to form stable sulfonamide linkages makes it invaluable for designing targeted therapies and diagnostic agents.

From an industrial perspective, CAS No. 2138534-67-3 is synthesized under stringent Good Manufacturing Practices (GMP) to ensure high purity for laboratory use. Its stability under controlled conditions makes it suitable for high-throughput screening and combinatorial chemistry. Notably, its phosphoryl group contributes to improved solubility in polar solvents, facilitating its integration into green chemistry initiatives aimed at reducing environmental impact.

The compound’s relevance extends to agrochemical research, where it serves as a precursor for crop protection agents. With the rise of sustainable agriculture, innovations leveraging 5-(Dimethylphosphoryl)-2-methylbenzene-1-sulfonyl chloride focus on enhancing pesticide efficiency while minimizing ecological disruption. This aligns with global trends toward bio-based chemicals and reduced synthetic footprints.

Analytical studies of CAS 2138534-67-3 often employ NMR spectroscopy and mass spectrometry to validate its structural integrity. Its spectroscopic fingerprints are well-documented, aiding in quality control protocols. Additionally, computational modeling of its electronic properties supports its optimization for electrophilic reactions, a topic of interest in computational chemistry forums.

In summary, 5-(Dimethylphosphoryl)-2-methylbenzene-1-sulfonyl chloride exemplifies the intersection of cutting-edge chemistry and industrial innovation. Its multifaceted applications—from life sciences to materials engineering—underscore its importance in modern research. As synthetic methodologies evolve, this compound is poised to play a pivotal role in advancing next-generation technologies.